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Abstract: While naturally occurring strontium thiosulfate minerals have not been identified,

synthetic strontium thiosulfate hydrates, specifically the monohydrate (SrS₂O₃·H₂O) and

pentahydrate (SrS₂O₃·5H₂O), have been characterized. This technical guide provides a

comprehensive overview of the synthesis, crystallographic properties, and thermal behavior of

these compounds. Drawing on the known biological activities of other strontium compounds,

particularly in bone metabolism, we also explore potential avenues of research for strontium

thiosulfate in drug development and biomaterials.

Introduction: The Absence of Natural Occurrence
An extensive review of geological and mineralogical literature reveals no definitive evidence for

the natural occurrence of strontium thiosulfate minerals. The primary natural sources of

strontium are the minerals celestite (strontium sulfate, SrSO₄) and strontianite (strontium

carbonate, SrCO₃). Thiosulfates in nature are typically associated with microbial activity in

specific sulfur-rich environments, but a stable strontium thiosulfate mineral has not been

documented. Therefore, the study of strontium thiosulfate is confined to synthetically produced

compounds.
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The primary method for synthesizing strontium thiosulfate hydrates is through aqueous solution

precipitation. The degree of hydration appears to be sensitive to crystallization conditions.

This protocol is based on the method described for the synthesis of single crystals for X-ray

diffraction analysis.[1]

Materials:

Sodium thiosulfate pentahydrate (Na₂S₂O₃·5H₂O)

Strontium nitrate (Sr(NO₃)₂)

Deionized water

Procedure:

Prepare separate aqueous solutions of sodium thiosulfate pentahydrate and strontium

nitrate.

Mix the two solutions in a suitable reaction vessel (e.g., a beaker).

Store the resulting solution at room temperature.

Allow the solvent to evaporate very slowly over a period of several months.

Single crystals of strontium thiosulfate monohydrate will form as the solution becomes highly

concentrated.

Isolate the crystals from the remaining mother liquor. Note that crystals of sodium nitrate

(NaNO₃) and unreacted strontium nitrate may also be present.
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Synthesis workflow for strontium thiosulfate monohydrate.

Quantitative Data and Characterization
The synthesized strontium thiosulfate hydrates have been characterized primarily by single-

crystal X-ray diffraction.

The crystallographic data for strontium thiosulfate monohydrate (SrS₂O₃·H₂O) is well-

documented.[1][2][3]
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Parameter Value for SrS₂O₃·H₂O

Crystal System Triclinic

Space Group P1

Unit Cell Dimensions
a = 5.8631(2) Å, b = 7.1539(3) Å, c = 7.7801(3)

Å

α = 101.993(3)°, β = 109.435(3)°, γ = 97.106(3)°

Volume 291.13(2) Å³

Z 2

Calculated Density 2.49 g/cm³

S-S Bond Length 2.0044(7) Å

Average S-O Bond Length ~1.47 Å

Table 1: Crystallographic data for strontium thiosulfate monohydrate.

For strontium thiosulfate pentahydrate (SrS₂O₃·5H₂O), it is reported to crystallize in a

monoclinic system.[4]

Thermal analysis data is available for the pentahydrate form.[5]

Compound Event Temperature

SrS₂O₃·5H₂O
Loss of four water molecules of

hydration
100°C

Decomposition 225°C

Table 2: Thermal decomposition data for strontium thiosulfate pentahydrate.
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While no direct biological studies on strontium thiosulfate have been published, the known

effects of strontium ions (Sr²⁺) on bone metabolism provide a strong rationale for future

investigation. Strontium, particularly in the form of strontium ranelate, has been used as a

therapeutic agent for osteoporosis.[6] It is believed to have a dual action: stimulating bone

formation by osteoblasts and inhibiting bone resorption by osteoclasts.[6][7]

The Wnt/β-catenin signaling pathway is a key regulator of osteoblast differentiation and

function. Strontium has been shown to activate this pathway, leading to increased expression

of osteogenic markers.[6]
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Hypothetical activation of Wnt/β-catenin signaling by strontium in osteoblasts.
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Controlled Synthesis: Developing more controlled and reproducible synthesis methods to

selectively produce the monohydrate or pentahydrate forms.

Bioactivity Studies: Investigating the effects of strontium thiosulfate on osteoblast and

osteoclast cell cultures to determine if it exhibits the same dual action as other strontium

compounds.

Biomaterial Formulation: Exploring the incorporation of strontium thiosulfate into

biocompatible scaffolds for bone tissue engineering applications.[8]

Pharmacokinetics and Toxicology: If bioactivity is confirmed, evaluating the absorption,

distribution, metabolism, excretion, and toxicity profile of strontium thiosulfate.

Conclusion
Strontium thiosulfate remains a compound of primarily academic interest due to the lack of a

known natural mineral form. However, the established synthetic routes and detailed

characterization of its hydrated forms provide a solid foundation for further research. Given the

therapeutic potential of strontium in bone-related disorders, strontium thiosulfate represents an

unexplored candidate for drug development and advanced biomaterials. Future studies should

focus on its biological activity to unlock its potential in regenerative medicine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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